Cas no 1346691-25-5 (3-Chloro-5-cyclobutoxypyridazine)
3-Chloro-5-cyclobutoxypyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-5-cyclobutoxypyridazine
- 3-chloro-5-cyclobutyloxypyridazine
- 3-Chloro-5-(cyclobutyloxy)pyridazine
- DTXSID10744786
- DB-240915
- 1346691-25-5
-
- Inchi: 1S/C8H9ClN2O/c9-8-4-7(5-10-11-8)12-6-2-1-3-6/h4-6H,1-3H2
- InChI Key: KEXDHBLFFFPSJY-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CN=N1)OC1CCC1
Computed Properties
- Exact Mass: 184.0403406g/mol
- Monoisotopic Mass: 184.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35Ų
3-Chloro-5-cyclobutoxypyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164201-1g |
3-chloro-5-cyclobutoxypyridazine |
1346691-25-5 | 95% | 1g |
$505 | 2021-08-05 | |
| Chemenu | CM164201-1g |
3-chloro-5-cyclobutoxypyridazine |
1346691-25-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A029195247-1g |
3-Chloro-5-cyclobutoxypyridazine |
1346691-25-5 | 95% | 1g |
$457.80 | 2022-04-03 |
3-Chloro-5-cyclobutoxypyridazine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-Chloro-5-cyclobutoxypyridazine
Introduction to 3-Chloro-5-cyclobutoxypyridazine (CAS No. 1346691-25-5)
3-Chloro-5-cyclobutoxypyridazine, identified by the chemical compound identifier CAS No. 1346691-25-5, is a significant molecular entity that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a chloro substituent at the 3-position and a cyclobutoxy group at the 5-position introduces unique electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.
The structural motif of 3-Chloro-5-cyclobutoxypyridazine combines the nitrogen-rich environment of pyridazine with the lipophilic nature of the cyclobutoxy side chain, which can be exploited for various pharmacological applications. In recent years, there has been a growing interest in developing novel heterocyclic compounds as pharmacophores due to their inherent biological activity and potential therapeutic benefits. The pyridazine core is particularly relevant in this context, as it is a privileged scaffold found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents.
One of the most compelling aspects of 3-Chloro-5-cyclobutoxypyridazine is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis pathways, involving reactions such as chlorination and etherification on a pyridazine precursor. This synthetic flexibility allows researchers to modify the core structure by introducing additional functional groups or appending different substituents, thereby tailoring the compound's pharmacokinetic and pharmacodynamic properties.
In the realm of drug discovery, 3-Chloro-5-cyclobutoxypyridazine has been explored as a potential lead compound for several therapeutic targets. The chloro group at the 3-position serves as a versatile handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. Additionally, the cyclobutoxy moiety can interact with biological targets in unique ways due to its rigid three-membered ring structure, which may enhance binding affinity or selectivity compared to linear alkoxy groups.
Recent studies have highlighted the biological potential of 3-Chloro-5-cyclobutoxypyridazine and its derivatives. For instance, researchers have investigated its interaction with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The compound's ability to modulate these pathways suggests its utility in developing novel therapeutic strategies. Furthermore, computational modeling and molecular docking studies have been employed to predict binding interactions between 3-Chloro-5-cyclobutoxypyridazine and biological targets, providing insights into its mechanism of action.
The cyclobutoxy group in 3-Chloro-5-cyclobutoxypyridazine is particularly noteworthy for its potential role in enhancing drug-like properties such as solubility and metabolic stability. Unlike linear alcohols or ethers, the three-membered ring introduces steric constraints that can influence how the molecule interacts with biological systems. This feature has been leveraged in designing compounds with improved pharmacokinetic profiles, which are crucial for clinical success.
From a medicinal chemistry perspective, 3-Chloro-5-cyclobutoxypyridazine represents an excellent example of how structural diversity can be harnessed to discover new therapeutic agents. The combination of electronic and steric effects from its substituents provides a rich chemical space for exploration. By systematically modifying different parts of the molecule, chemists can optimize potency, selectivity, and overall drugability.
The synthesis of 3-Chloro-5-cyclobutoxypyridazine also offers insights into green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. Researchers have explored catalytic approaches and solvent-free reactions to improve the environmental footprint of producing this compound. Such advancements align with global efforts to promote sustainable pharmaceutical manufacturing.
In conclusion,3-Chloro-5-cyclobutoxypyridazine (CAS No. 1346691-25-5) is a promising molecular entity with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and biological relevance make it an attractive candidate for further development. As our understanding of drug design evolves,3-Chloro-5-cyclobutoxypyridazine will likely continue to play a crucial role in discovering novel therapeutic interventions across various disease areas.
1346691-25-5 (3-Chloro-5-cyclobutoxypyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)